Cas no 1805482-31-8 (Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805482-31-8
• MF: C₁₂H₉F₅N₂O₂
• MW: 308.204080343246
• CID: 4806516
• Update Time: 2025-07-19

Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C12H9F5N2O2/c1-2-21-9(20)3-6-7(11(13)14)5-19-8(4-18)10(6)12(15,16)17/h5,11H,2-3H2,1H3
• InChI Key： RUBZKYGHWKHXRH-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C(F)F)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 2.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805482-31-8): A Comprehensive Overview

Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805482-31-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, holds promise for various applications due to its chemical properties and potential biological activities. In this detailed overview, we delve into the compound's structure, synthesis, and the latest research findings that highlight its significance in modern chemistry.

The molecular structure of Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate consists of a pyridine core substituted with multiple functional groups. The presence of a cyano group at the 2-position, combined with difluoromethyl and trifluoromethyl groups at the 5- and 3-positions respectively, contributes to its distinct chemical behavior. The acetate ester moiety at the 4-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Typically, it begins with the functionalization of a pyridine precursor, followed by the introduction of the cyano, difluoromethyl, and trifluoromethyl groups in a controlled manner. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The acetate ester is then introduced through esterification reactions, ensuring optimal regioselectivity.

Recent research has focused on exploring the biological activities of Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate. Studies have indicated that this compound exhibits promising properties as an intermediate in the development of novel pharmaceuticals. Its structural features make it a potential candidate for further derivatization to create bioactive molecules with therapeutic effects. Specifically, the electron-withdrawing nature of the cyano and fluorinated groups enhances its interactions with biological targets, making it an attractive scaffold for drug discovery.

In particular, researchers have been investigating its potential as a precursor for kinase inhibitors, which are crucial in treating various diseases including cancer. The pyridine core is a common motif in kinase inhibitors due to its ability to bind to ATP pockets in enzymes. The additional substituents in Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate provide opportunities for fine-tuning binding affinities and selectivity. Preliminary studies have shown that derivatives of this compound can exhibit potent inhibitory activity against specific kinases, paving the way for new therapeutic strategies.

Another area of interest is the agrochemical applications of this compound. Its structural complexity suggests that it could serve as a lead compound for developing novel pesticides and herbicides. The fluorinated groups enhance the compound's stability and bioavailability, making it more effective in agricultural settings. Current research is focused on evaluating its efficacy against various pests and weeds while ensuring environmental safety.

The chemical properties of Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate also make it a valuable tool in materials science. Its ability to undergo various chemical transformations allows for the creation of novel materials with tailored properties. For instance, researchers are exploring its use in organic electronics, where its electron-withdrawing groups can influence charge transport properties. Additionally, its compatibility with other fluorinated compounds makes it suitable for developing advanced polymers and coatings.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805482-31-8) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structure and reactivity make it an invaluable intermediate for pharmaceutical and agrochemical applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical science.